Cas no 1865971-10-3 (1-(Chloromethyl)spiro[4.4]nonane)

• Product Name: 1-(Chloromethyl)spiro[4.4]nonane
• CAS No: 1865971-10-3
• MF: C₁₀H₁₇Cl
• MW: 172.694982290268
• CID: 5767531
• PubChem ID: 130859698
• Update Time: 2025-11-06

1-(Chloromethyl)spiro[4.4]nonane Chemical and Physical Properties

Names and Identifiers

• EN300-1461771
• 1865971-10-3
• 1-(Chloromethyl)spiro[4.4]nonane
• Spiro[4.4]nonane, 1-(chloromethyl)-

• Inchi： 1S/C10H17Cl/c11-8-9-4-3-7-10(9)5-1-2-6-10/h9H,1-8H2
• InChI Key： PBGWTUBZUVLEHI-UHFFFAOYSA-N
• SMILES： ClCC1CCCC21CCCC2

Computed Properties

• Exact Mass: 172.1018782g/mol
• Monoisotopic Mass: 172.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 242.5±9.0 °C(Predicted)

Additional information on 1-(Chloromethyl)spiro[4.4]nonane

Comprehensive Overview of 1-(Chloromethyl)spiro[4.4]nonane (CAS No. 1865971-10-3): Properties, Applications, and Industry Insights

The chemical compound 1-(Chloromethyl)spiro[4.4]nonane (CAS No. 1865971-10-3) has garnered significant attention in recent years due to its unique structural features and versatile applications in organic synthesis and material science. As a spirocyclic compound, it exhibits remarkable stability and reactivity, making it a valuable intermediate for pharmaceuticals, agrochemicals, and advanced materials. This article delves into its molecular characteristics, synthesis methods, and emerging trends aligned with current industry demands, such as green chemistry and sustainable synthesis.

Structurally, 1-(Chloromethyl)spiro[4.4]nonane features a spiro[4.4]nonane core, a bicyclic framework where two rings share a single carbon atom. The addition of a chloromethyl group at the 1-position introduces electrophilic reactivity, enabling further functionalization. Researchers have explored its utility in cross-coupling reactions and polymer modifications, addressing growing interest in high-performance polymers and catalysis. Its CAS No. 1865971-10-3 serves as a critical identifier for regulatory and commercial databases, ensuring precise tracking in supply chains.

In the context of pharmaceutical intermediates, this compound’s spirocyclic architecture aligns with the pursuit of bioactive molecules with enhanced metabolic stability. Recent studies highlight its potential in designing drug candidates targeting neurological disorders, a hot topic in medicinal chemistry. Furthermore, its compatibility with flow chemistry techniques resonates with the industry’s shift toward continuous manufacturing, a trend frequently searched in AI-driven drug discovery platforms.

From an environmental perspective, the synthesis of 1-(Chloromethyl)spiro[4.4]nonane has been optimized to minimize waste, leveraging atom-economical protocols. This aligns with global searches for eco-friendly solvents and renewable feedstocks. Analytical techniques like GC-MS and NMR spectroscopy are routinely employed to verify its purity, a common query among quality control professionals.

The commercial availability of CAS No. 1865971-10-3 has expanded due to demand from specialty chemical manufacturers. Suppliers often highlight its role in custom synthesis projects, catering to niche markets such as electronic materials and coatings. As industries prioritize molecular diversity, this compound’s adaptability positions it as a key player in innovation pipelines.

In summary, 1-(Chloromethyl)spiro[4.4]nonane exemplifies the intersection of structural ingenuity and practical utility. Its applications span from life sciences to advanced materials, reflecting broader trends like precision synthesis and circular economy principles. For researchers and manufacturers, understanding its properties and market dynamics is essential to leveraging its full potential.